Methanol-d4

• IUPAC Name: trideuterio(deuteriooxy)methane
• InChI: InChI=1S/CH4O/c1-2/h2H,1H3/i1D3,2D
• InChI Key: OKKJLVBELUTLKV-MZCSYVLQSA-N
• Canonical SMILES: CO
• Isomeric SMILES: [2H]C([2H])([2H])O[2H]
• Molecular Formula: CH4O
• DSSTOX Substance ID: DTXSID801010038
• Molecular Weight: 36.066 g/mol
• CAS RN: 811-98-3

Description

Methanol-d4 is a deuterated compound that is methanol in which all four hydrogen atoms are replaced by deuterium. It is commonly used as a solvent in NMR spectroscopy. It has a role as an amphiprotic solvent.

Synthesis Analysis

Methanol can be produced from sustainable, non-fossil hydrogen. This combines electrolysis of water using solar energy, combined with CO2 garnered from a coal power plant. Methanol-d4 may be used as a solvent to analyze the rate of exchange of methoxyl group in camphor and norcamphor dimethyl ketals.

Molecular Structure Analysis

The molecular formula of Methanol-d4 is CD4O. The molecular weight is 36.0665. The structure of Methanol-d4 is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Methanol-d4 undergoes several chemical reactions. For instance, CH3O- + CD4O = C2H4D7O2-, C2H- + CD4O = C3H2D5-, and CD3O- + CD4O = C2HD7O2-.

Physical And Chemical Properties Analysis

Methanol-d4 has a molecular weight of 36.07. It has a melting point of -99 °C and a boiling point of 65.4 °C (lit.). The density is 0.888 g/mL at 25 °C (lit.). The vapor pressure is 129 hPa (20 °C) and the refractive index is n 20/D 1.326 (lit.).

Scientific Research Applications

NMR Thermometer Calibration

. NMR thermometers are a convenient way to determine the temperature inside the sample of an NMR spectrometer. . .

Kinetics and Thermodynamics Studies

The sample temperature is an important parameter in many NMR experiments. . .

Accurate Chemical Shift Determination

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Decomposition Studies

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Catalyst Research

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Rate of Exchange Analysis

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Safety and Hazards

Methanol-d4 is highly flammable and toxic if swallowed, in contact with skin, or if inhaled. It causes damage to organs. It is recommended to avoid breathing vapors, mist, or gas, and to use this substance only outdoors or in a well-ventilated area. It is also recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this substance.

Future Directions

There is a paper titled “Extension and improvement of the methanol-d4 NMR thermometer calibration” that discusses the use of Methanol-d4 in NMR-based research and analyses. This suggests that Methanol-d4 will continue to be a valuable tool in scientific research, particularly in the field of NMR spectroscopy.

Mechanism of Action

Target of Action

Methanol-d4, also known as Tetradeuteromethanol or CD3OD , is primarily used as a solvent in NMR-based research and analyses . Its primary targets are the molecules or compounds that are being studied using NMR spectroscopy. The role of Methanol-d4 is to provide a medium for these molecules to interact and exhibit their properties, which can then be studied using NMR .

Mode of Action

Methanol-d4 interacts with its targets by providing a deuterated environment that allows for the study of various chemical and physical properties of the target molecules . The presence of deuterium atoms in Methanol-d4 makes it particularly useful in NMR studies as it results in a different magnetic resonance compared to hydrogen, thereby reducing signal interference .

Pharmacokinetics

Its properties as an nmr solvent, such as its temperature-dependent chemical shifts, have been extensively studied . These properties can influence the bioavailability of the target molecules in NMR studies.

Result of Action

The primary result of Methanol-d4’s action is the generation of NMR spectra that provide detailed information about the structure and properties of the target molecules . This information can be used to further scientific understanding of these molecules and their roles in various biochemical processes.

Action Environment

The efficacy and stability of Methanol-d4 as an NMR solvent can be influenced by various environmental factors, such as temperature and magnetic field strength . . Therefore, careful control of these factors is essential for obtaining accurate and reliable NMR data.

Q & A

Q1: What is the molecular formula and weight of methanol-d4?

A1: The molecular formula of methanol-d4 is CD3OD. It has a molecular weight of 36.09 g/mol.

Q2: How does the deuteration in methanol-d4 affect its spectroscopic properties compared to methanol?

A2: Deuteration causes noticeable shifts in NMR spectra. For instance, while analyzing proton pump inhibitors in methanol-d4, a significant decrease in 1H and 13C signals of the 8-CH2 group (adjacent to the sulfinyl group) was observed due to H/D exchange. [ [] ] Additionally, in the study of β-quinol clathrates, far-infrared spectroscopy revealed distinct lattice modes in the methanol-d4 clathrate compared to clathrates with smaller guest molecules. [ [] ]

Q3: How is methanol-d4 employed in studying catalytic reactions, particularly in the context of heterogeneous catalysis?

A3: Methanol-d4 is frequently used as a reactant in heterogeneous catalysis research to investigate reaction mechanisms and selectivity. For example, studies have used methanol-d4 to probe the decomposition reaction on metal nanoclusters, analyzing the production of CO and D2 to understand the reaction pathway and the influence of cluster size and composition. [ [], [], [], [], [], [], [] ]

Q4: Can you illustrate the use of methanol-d4 in elucidating the mechanism of catalytic H/D exchange reactions?

A4: In studies on Cp*IrIII(L) complexes for H/D exchange between C6H6 and deuterated solvents, methanol-d4 played a key role in demonstrating that the reaction mechanism is solvent-dependent. The research revealed that electron-donating ligands promote the formation of Ir hydrides in methanol-d4, which are crucial intermediates in the H/D exchange process. [ [] ]

Q5: Has methanol-d4 been utilized in computational chemistry studies, and if so, what insights have been gained?

A5: While the provided research doesn't explicitly detail computational studies utilizing methanol-d4, it's worth noting that its structural similarity to methanol makes it suitable for computational modeling. Researchers often employ deuterated solvents like methanol-d4 in molecular dynamics simulations to simplify spectral analysis and focus on specific interactions.

Q6: Which analytical techniques are commonly employed to characterize and quantify substances in methanol-d4?

A6: Nuclear Magnetic Resonance (NMR) spectroscopy emerges as a dominant technique used in conjunction with methanol-d4. Researchers utilize it to monitor reactions, determine association constants, analyze conformational changes, and identify unknown compounds. [ [], [], [], [], [], [], [], [], [], [], [], [], [] ] Mass spectrometry (MS) is often coupled with techniques like GC or LC for identification and quantification. [ [], [] ]